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Compound of Interest

Compound Name: 1-Hexen-4-yne

Cat. No.: B3343003 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Hexen-4-yne was publicly available at

the time of this writing. The following guidance is based on the chemical properties of

structurally similar compounds, such as 1-hexene and 1-hexyne, and general best practices for

handling volatile, flammable organic compounds. Researchers, scientists, and drug

development professionals should always conduct a thorough risk assessment before handling

any chemical and consult with their institution's environmental health and safety department.

This document provides crucial safety and logistical information for the operational use and

disposal of 1-Hexen-4-yne, a volatile organic compound. Adherence to these procedural

guidelines is paramount to ensure laboratory safety and regulatory compliance.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Hexen-4-yne and its structural

analogs, 1-hexene and 1-hexyne, to provide a comparative safety profile.
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Property 1-Hexen-4-yne 1-Hexene 1-Hexyne

CAS Number 5009-11-0 592-41-6 693-02-7

Molecular Formula C₆H₈ C₆H₁₂ C₆H₁₀

Molecular Weight 80.13 g/mol 84.16 g/mol 82.14 g/mol

Boiling Point ~85-86 °C 63 °C 71 °C

Flash Point -26 °C[1] -21 °C[2]

Density 0.673 g/cm³ 0.715 g/cm³

Vapor Pressure 160 mmHg @ 20°C 123 mmHg @ 20°C

Lower Explosion Limit 1.2% 1.3%

Upper Explosion Limit 6.9% 6.8%

Experimental Protocols: Safe Handling and Disposal
1. Personal Protective Equipment (PPE)

Due to the volatile and flammable nature of 1-Hexen-4-yne, a comprehensive PPE strategy is

required to mitigate exposure risks.

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes and vapors.[3][4]

Skin Protection: A flame-retardant lab coat and chemical-resistant gloves (e.g., nitrile or

neoprene) must be worn.[5] For tasks with a higher risk of splashing, a chemical-resistant

apron is also recommended.

Respiratory Protection: All handling of 1-Hexen-4-yne should be conducted within a certified

chemical fume hood to minimize inhalation of vapors.[5] If there is a potential for exposure

above established limits, a NIOSH-approved respirator with an organic vapor cartridge

should be used.[2]

Footwear: Closed-toe shoes are required in the laboratory at all times.[5]
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2. Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and have it readily available.

Prepare a designated waste container for 1-Hexen-4-yne waste.

Have spill control materials (e.g., absorbent pads, sand) accessible.

Handling:

Conduct all transfers and manipulations of 1-Hexen-4-yne within the chemical fume hood.

[5]

Ground all equipment to prevent static discharge, which could be an ignition source.[2]

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers of 1-Hexen-4-yne tightly sealed when not in use.[3][6]

Emergency Procedures:

Spill: In the event of a small spill within the fume hood, use absorbent material to contain

it. For larger spills, evacuate the area and contact emergency personnel.[3][4]

Fire: Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as it may

spread the flammable liquid.[3][7]

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[2][3]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[2]
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2][3]

3. Disposal Plan

All waste containing 1-Hexen-4-yne must be collected in a designated, properly labeled, and

sealed hazardous waste container.

The waste container should be stored in a cool, well-ventilated area away from ignition

sources.

Follow all institutional, local, and national regulations for the disposal of flammable and

volatile organic compounds.[3][4]

Logical Workflow for Safe Handling of 1-Hexen-4-
yne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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